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Compound of Interest

Compound Name: Samarium sulfide

Cat. No.: B083626 Get Quote

An in-depth exploration of the high-pressure phase diagram of Samarium Sulfide (SmS),

detailing its remarkable electronic and structural transitions. This guide is intended for

researchers, scientists, and professionals in materials science and drug development who are

interested in the behavior of correlated electron systems under extreme conditions.

Samarium Sulfide (SmS) is a fascinating material that exhibits a dramatic isostructural phase

transition under pressure, characterized by a significant volume collapse and a change in its

electronic properties.[1][2][3] This transition, often referred to as the "black-to-golden" phase

transition, has been a subject of intense research due to the fundamental physics involved,

including valence fluctuations and electron correlation effects.[4][5] This technical guide

provides a comprehensive overview of the high-pressure phase diagram of SmS, summarizing

key quantitative data, detailing experimental protocols, and visualizing the underlying

processes.

The High-Pressure Phase Diagram of Samarium
Sulfide
At ambient pressure, Samarium Sulfide exists in a semiconducting state known as the "black

phase."[6] In this phase, the samarium ions are predominantly in the divalent Sm²⁺ state, and

the material crystallizes in the rock-salt (NaCl or B1) crystal structure.[7][8] Upon the

application of a relatively modest pressure of approximately 0.65 GPa (6.5 kbar), SmS

undergoes a first-order isostructural phase transition to a metallic or semi-metallic state

referred to as the "golden phase."[1][6] This transition is accompanied by a striking color
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change from black to a golden luster and a significant volume collapse of about 15%, while

retaining the B1 crystal structure.[1][9] In the golden phase, the samarium ions are in an

intermediate valence state, fluctuating between Sm²⁺ and Sm³⁺.[2][5]

At much higher pressures, around 42 GPa, Samarium Sulfide undergoes a structural phase

transition from the NaCl (B1) structure to the Cesium Chloride (CsCl or B2) structure.[7][8]

Key Phase Transitions of Samarium Sulfide Under
Pressure:

Black Phase (B1, Sm²⁺): The stable phase at ambient pressure, exhibiting semiconducting

properties.[6]

Golden Phase (B1, Intermediate Valence): An isostructural metallic/semi-metallic phase

induced by pressures above ~0.65 GPa.[1][6]

High-Pressure Phase (B2): A structural transition to the CsCl structure occurs at

approximately 42 GPa.[7][8]

The pressure-induced phase transitions in Samarium Sulfide can be visualized as a sequence

of changes in its crystallographic and electronic structure.
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Phase Transitions of Samarium Sulfide under Pressure

Ambient Pressure

High Pressure

Black Phase (Semiconductor)
B1 (NaCl) Structure

Sm²⁺ Valence

Golden Phase (Metallic)
B1 (NaCl) Structure

Intermediate Valence (Sm²⁺-Sm³⁺)

 ~0.65 GPa
(Isostructural Transition)

High-Pressure Phase
B2 (CsCl) Structure

 ~42 GPa
(Structural Transition)
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Generalized Experimental Workflow for High-Pressure Studies

Sample Preparation

High-Pressure Experiment

In-situ Characterization

Data Analysis

Synthesize SmS crystal/powder

Prepare gasket (e.g., Re, Steel)

Load SmS, ruby chip, and
pressure transmitting medium

(e.g., silicone oil, Ne, He)
into Diamond Anvil Cell (DAC)

Apply pressure using DAC

Measure pressure in-situ
(Ruby fluorescence)

High-Pressure X-Ray Diffraction (HP-XRD)
(Structural information)

Characterize

High-Pressure Electrical Resistivity
(Electronic properties)

Characterize

High-Pressure Mössbauer Spectroscopy
(Valence state)

Characterize

Analyze collected data to
determine phase transitions,

equation of state, etc.

Iterate at
different pressures
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Schematic of the Valence Transition in Samarium Sulfide

5d Conduction Band Pressure-Induced
Valence Transition

4f⁶ Level Energy Gap

5d Conduction Band

4f⁵5d¹ Hybridized State Band Overlap

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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